Cas no 1261580-25-9 (4,2'-Bis(trifluoromethyl)-3-methylbiphenyl)

• Product Name: 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl
• CAS No: 1261580-25-9
• MF: C₁₅H₁₀F₆
• MW: 304.230325222015
• CID: 4992257
• Update Time: 2025-11-01

4,2'-Bis(trifluoromethyl)-3-methylbiphenyl Chemical and Physical Properties

Names and Identifiers

• 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl

• Inchi： 1S/C15H10F6/c1-9-8-10(6-7-12(9)14(16,17)18)11-4-2-3-5-13(11)15(19,20)21/h2-8H,1H3
• InChI Key： JVZSICIDQFKMSO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 345
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Additional information on 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl

Introduction to 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl (CAS No. 1261580-25-9)

4,2'-Bis(trifluoromethyl)-3-methylbiphenyl, identified by the Chemical Abstracts Service Number (CAS No.) 1261580-25-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and electronic properties. This biphenyl derivative features two trifluoromethyl groups and a methyl group at specific positions, which contribute to its distinct chemical behavior and potential applications.

The molecular structure of 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl consists of two benzene rings connected by a phenyl bridge, with substituents strategically placed to enhance its utility in various chemical processes. The presence of multiple fluorine atoms in the trifluoromethyl groups introduces electron-withdrawing effects, which can significantly influence the compound's reactivity, stability, and interaction with biological targets. This makes it a valuable candidate for further exploration in drug design and material science.

In recent years, the interest in fluorinated aromatic compounds has surged due to their enhanced metabolic stability, lipophilicity, and binding affinity. The trifluoromethyl group, in particular, is well-known for its ability to improve pharmacokinetic properties of pharmaceuticals. For instance, it can increase the binding strength of a drug molecule to its receptor by altering electron density and steric hindrance. This characteristic has made compounds like 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl increasingly relevant in the development of novel therapeutic agents.

Moreover, the methyl group at the 3-position of the biphenyl ring adds another layer of complexity to the compound's behavior. This substitution can affect rotational freedom around the biphenyl axis, influencing conformational preferences and thus impacting its interactions with biological systems. Such structural modifications are often employed to fine-tune the pharmacological properties of molecules, making them more effective and selective.

Recent studies have demonstrated the potential of 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl as a building block for more complex molecules. Its rigid biphenyl core provides a stable scaffold for further functionalization, allowing chemists to design intricate structures with tailored properties. For example, researchers have explored its use in synthesizing novel ligands for enzyme inhibition and receptor binding studies. The electron-deficient nature of the trifluoromethyl groups makes it particularly useful in these applications, as they can modulate electronic effects and improve binding affinities.

The compound's unique electronic properties also make it a promising candidate for applications in materials science. Fluorinated aromatic compounds are known for their high thermal stability and chemical resistance, which are critical attributes in high-performance materials. 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl could potentially be used in the development of advanced polymers, liquid crystals, or organic semiconductors where such properties are highly desirable.

In terms of synthesis, 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl can be prepared through various methods involving cross-coupling reactions and fluorination techniques. The synthesis often requires careful optimization to achieve high yields and purity. Advanced synthetic strategies have been developed to introduce fluorine atoms efficiently while maintaining structural integrity. These methods are crucial for producing compounds like this one on an industrial scale.

One notable application of 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl is in the field of agrochemicals. Fluorinated aromatic compounds have shown promise as intermediates in the synthesis of pesticides and herbicides due to their enhanced bioactivity and environmental stability. The structural features of this compound make it a suitable candidate for developing new agrochemicals that are more effective against pests while being environmentally friendly.

Another area where this compound has shown potential is in photovoltaic applications. The extended π-conjugation system in biphenyl derivatives contributes to their ability to absorb light across a broad spectrum. By incorporating electron-withdrawing groups like trifluoromethyls, researchers can fine-tune the light absorption properties of these materials, making them more efficient in solar cell technologies.

The biopharmaceutical relevance of 4,2'-Bis(trifluoromethyl)-3-methylbiphenyl cannot be overstated. Its structural motifs are frequently found in active pharmaceutical ingredients (APIs) due to their ability to interact favorably with biological targets. For instance, some studies have explored its use as an intermediate in synthesizing kinase inhibitors and other small-molecule drugs. The trifluoromethyl groups can enhance metabolic stability by resisting oxidative degradation, while the methyl group can improve solubility and bioavailability.

In conclusion,4,2'-Bis(trifluoromethyl)-3-methylbiphenyl (CAS No. 1261580-25-9) is a versatile compound with diverse applications across pharmaceuticals and materials science. Its unique structural features—specifically the presence of multiple trifluoromethyl groups—make it an attractive candidate for further research and development. As synthetic methodologies continue to advance，the potential uses for this compound are likely to expand，leading to innovative solutions in drug discovery，agrochemicals，and advanced materials.